4-(2-methoxyethoxy)-N-{3-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide

• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 4-(2-methoxyethoxy)-N-[3-(2-methylprop-2-enoxy)phenyl]benzamide
• InChI: InChI=1S/C20H23NO4/c1-15(2)14-25-19-6-4-5-17(13-19)21-20(22)16-7-9-18(10-8-16)24-12-11-23-3/h4-10,13H,1,11-12,14H2,2-3H3,(H,21,22)
• InChI Key: WQEOKRFJNZKSDF-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)OCCOC

Description

4-(2-methoxyethoxy)-N-{3-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide, also known as PD98059, is a chemical compound that has been widely used in scientific research as a potent and selective inhibitor of the mitogen-activated protein kinase (MAPK) signaling pathway. This pathway is involved in many cellular processes, including cell proliferation, differentiation, and survival, making PD98059 a valuable tool for studying these processes.

Mechanism of Action

4-(2-methoxyethoxy)-N-{3-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide acts as a competitive inhibitor of MEK, binding to the ATP-binding site of the enzyme and preventing its activation. This, in turn, inhibits the phosphorylation of ERK and downstream signaling cascades, leading to the inhibition of cell proliferation and differentiation.
Biochemical and Physiological Effects:
4-(2-methoxyethoxy)-N-{3-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide has been shown to have a wide range of biochemical and physiological effects, including the inhibition of cell proliferation and differentiation, induction of apoptosis, and inhibition of tumor growth. It has also been shown to have neuroprotective effects in models of Parkinson's disease and stroke.

Advantages and Limitations for Lab Experiments

4-(2-methoxyethoxy)-N-{3-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide has several advantages as a research tool, including its potency and selectivity for the MAPK signaling pathway. However, it also has some limitations, including its potential for off-target effects and the need for careful optimization of experimental conditions.

Future Directions

There are several potential future directions for research involving 4-(2-methoxyethoxy)-N-{3-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide, including its use in combination with other inhibitors or chemotherapeutic agents for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanisms of action of 4-(2-methoxyethoxy)-N-{3-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide and its potential for use in clinical settings.

Synthesis Methods

4-(2-methoxyethoxy)-N-{3-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide can be synthesized by several methods, including the reaction of 2-bromo-4-nitrophenol with 4-(2-methoxyethoxy)aniline in the presence of potassium carbonate and copper powder. The resulting intermediate is then reacted with 3-(2-methylprop-2-en-1-yl)phenol in the presence of palladium on carbon to yield 4-(2-methoxyethoxy)-N-{3-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide.

Scientific Research Applications

4-(2-methoxyethoxy)-N-{3-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide has been extensively used in scientific research to study the MAPK signaling pathway and its role in various cellular processes. It has been shown to inhibit the activation of MAPK kinase (MEK) and subsequent phosphorylation of extracellular signal-regulated kinase (ERK), leading to the inhibition of cell proliferation and differentiation.